Cas no 769-42-6 (1,3-dimethyl-1,3-diazinane-2,4,6-trione)

• Product Name: 1,3-dimethyl-1,3-diazinane-2,4,6-trione
• CAS No: 769-42-6
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 39848
• PubChem ID: 24864168
• Update Time: 2025-04-18

1,3-dimethyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethylbarbituric acid
• 1,3-dimethyl-1,3-diazinane-2,4,6-trione
• 1,3-Dimethylpyrimidine-2,4,6(1H,3H,5H)-trione
• 1,3-Dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• Oseltamivir Impurity 19
• N,N'-Dimethylbarbituric acid
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-
• 1,3-Dimethylbarbituricacid
• Barbituric acid, 1,3-dimethyl-
• VVSASNKOFCZVES-UHFFFAOYSA-N
• 1,3-Dimethyl-2,4,6(1H,3H,5H)pyrimidinetrione
• 1,3-dimethyl-1,3,5-trihydropyrimidine-2,4,6-trione
• 1,3-dimethylpyrimidin-2,4,6(1h,3h,5h)-trion
• SCHEMBL145601
• UPCMLD0ENAT5883851:001
• MLS004491692
• NS00037865
• 1, 3-Dimethylbarbituric acid
• AC7893
• EINECS 212-211-7
• 769-42-6
• D1618
• 1,3-Dimethylbarbituric acid, >=99.0% (T)
• F0777-1614
• 1,3-dimethyl-barbituric acid
• 1, 3-dimethyl barbituric acid
• 1,3 dimethyl barbituric acid
• W-104334
• 1,3-Dimethyl barbituric acid
• DS-14418
• MFCD00006675
• NSC-61918
• A838911
• VVSASNKOFCZVES-UHFFFAOYSA-
• AE-848/30739017
• AKOS000119753
• NSC61918
• InChI=1/C6H8N2O3/c1-7-4(9)3-5(10)8(2)6(7)11/h3H2,1-2H3
• SY012975
• 1,3-dimethyl-2,4,6-pyrimidinetrione
• 8ZWY29H946
• DTXSID0061115
• 1,3-dimethyl-pyrimidine-2,4,6-trione
• 1,3 Dimethylbarbituric acid
• 2,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-
• SMR001337373
• 1,3-Dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione #
• CS-W018012
• NSC 61918
• STK398315
• ALBB-019539
• BBL023648

• MDL： MFCD00006675
• Inchi： 1S/C6H8N2O3/c1-7-4(9)3-5(10)8(2)6(7)11/h3H2,1-2H3
• InChI Key： VVSASNKOFCZVES-UHFFFAOYSA-N
• SMILES： O=C1CC(N(C)C(N1C)=O)=O
• BRN： 139810

Computed Properties

• Exact Mass: 156.05300
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8
• Topological Polar Surface Area: 57.7

Experimental Properties

• Color/Form: White or off white crystalline powder
• Density: 1.3220
• Melting Point: 122.0 to 125.0 deg-C
• Boiling Point: 228.1 °C at 760 mmHg
• Flash Point: 95.3℃
• Refractive Index: 1.511
• Solubility: hot water: soluble0.5g/10 mL, clear, colorless to faintly yellow
• Water Partition Coefficient: Soluble in water.
• PSA: 57.69000
• LogP: -0.69730
• Solubility: Not determined

1,3-dimethyl-1,3-diazinane-2,4,6-trione Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26-S36/39
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S36/39
• Risk Phrases：R22; R41